Cas no 115441-86-6 (Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester)
115441-86-6 structure
Product Name:Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester
CAS No:115441-86-6
MF:C20H23BrO4S
MW:439.36322426796
CID:6641203
Update Time:2024-01-29
Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester
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- Inchi: 1S/C20H23BrO4S/c1-14(21)20(24-3,25-4)16-10-11-18(15(12-16)13-19(22)23-2)26-17-8-6-5-7-9-17/h5-12,14H,13H2,1-4H3
- InChI Key: OATAGJURIJXOGZ-UHFFFAOYSA-N
- SMILES: C1(CC(OC)=O)=CC(C(OC)(OC)C(Br)C)=CC=C1SC1=CC=CC=C1
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 476.6±45.0 °C(Predicted)
Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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